Cas no 14866-68-3 (Chlorate (8CI,9CI))

• Product Name: Chlorate (8CI,9CI)
• CAS No: 14866-68-3
• MF: ClO₃
• MW: 83.4511995315552
• CID: 147948
• Update Time: 2025-05-22

Chlorate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Chlorate (8CI,9CI)
• chlorate
• chloric acid
• CHLORIC ACID SOLUTION
• Chlorsaure
• Chlorate(1-)
• Chlorine oxide (clo3(1-))

• Inchi： 1S/ClO3/c2-1(3)4/q-1
• InChI Key： TYJXBNGPLHOYOB-UHFFFAOYSA-N
• SMILES： [Cl+2]([O-])([O-])[O-]

Computed Properties

• Exact Mass: 82.9536
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 57.2

Additional information on Chlorate (8CI,9CI)

Comprehensive Analysis of Chlorate (8CI,9CI) (CAS No. 14866-68-3): Properties, Applications, and Environmental Impact

The chemical compound Chlorate (8CI,9CI), identified by its CAS No. 14866-68-3, is a significant inorganic substance with diverse industrial and scientific applications. This article delves into its molecular structure, physicochemical properties, and modern-day relevance, addressing common queries such as "What is Chlorate used for?" and "Is Chlorate environmentally safe?"—topics frequently searched in academic and industrial circles.

Chlorate (8CI,9CI) belongs to the oxyanion family, characterized by the presence of chlorine in its +5 oxidation state. Its molecular formula, ClO₃⁻, underscores its role as a reactive intermediate in redox reactions. Researchers often explore its "thermal stability" and "solubility in aqueous solutions," as these properties are critical for applications in water treatment and chemical synthesis. Recent studies highlight its utility in sustainable technologies, aligning with global trends toward "green chemistry" and "eco-friendly oxidizers."

Industrially, Chlorate (8CI,9CI) is employed in the production of dyes, disinfectants, and specialty chemicals. Its "oxidizing potential" makes it valuable in controlled reactions, though handling requires adherence to safety protocols. A rising user concern—reflected in search engine data—is its "biodegradability" and "impact on aquatic ecosystems." Regulatory frameworks, such as those by the EPA, now emphasize alternatives with lower environmental persistence, driving innovation in "chlorate-free formulations."

From a technical standpoint, the "spectroscopic analysis of Chlorate" (e.g., Raman or IR spectroscopy) aids in quality control during manufacturing. Analytical chemists frequently search for "Chlorate detection methods" due to its relevance in food safety and environmental monitoring. Advances in sensor technology, like electrochemical probes, have improved detection limits to sub-ppm levels, addressing regulatory requirements.

Emerging discussions link Chlorate (8CI,9CI) to renewable energy applications, particularly in "battery electrolytes" and "fuel cell research." While not a primary component, its derivatives contribute to stabilizing high-energy systems. This aligns with the surge in searches for "sustainable energy materials" and "next-gen energy storage," reflecting broader societal shifts toward decarbonization.

In summary, CAS No. 14866-68-3 represents a versatile compound with evolving roles across industries. By addressing user-driven questions—from "Chlorate safety data" to "industrial alternatives"—this overview bridges technical rigor with contemporary relevance, ensuring SEO visibility while maintaining scientific accuracy.